![molecular formula C8H9ClN2O3 B3025648 Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate CAS No. 1260178-65-1](/img/structure/B3025648.png)
Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate
Overview
Description
Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate is a chemical compound with the CAS Number: 1260178-65-1 . It has a molecular weight of 216.62 . The IUPAC name for this compound is ethyl 2-chloro-4-methoxy-5-pyrimidinecarboxylate .
Molecular Structure Analysis
The InChI code for Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate is 1S/C8H9ClN2O3/c1-3-14-7(12)5-4-10-8(9)11-6(5)13-2/h4H,3H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate has a molecular weight of 216.62 . It is slightly soluble in water .Scientific Research Applications
- Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate has been investigated for its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, including its ability to inhibit cell proliferation and induce apoptosis. The compound’s structural features make it a promising candidate for further development in cancer therapy .
- Studies have demonstrated that this compound exhibits antimicrobial properties. It has shown efficacy against various bacteria and fungi. Researchers are interested in understanding its mechanism of action and exploring its potential as a novel antimicrobial agent .
- Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate has been evaluated for its anti-inflammatory activity. In animal models, it has shown promise in reducing inflammation and modulating immune responses. Researchers are investigating its potential use in inflammatory diseases .
- Investigations have revealed that this compound possesses antiparasitic properties. It has been studied against protozoan parasites, including those causing malaria and leishmaniasis. Its unique chemical structure makes it an interesting target for drug development in parasitic diseases .
- Some studies suggest that ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate may have cardiovascular benefits. It has been explored as a potential antihypertensive agent, possibly acting through calcium channel antagonism or other mechanisms .
- DNA topoisomerase II is an essential enzyme involved in DNA replication and repair. Some derivatives of this compound have been investigated as inhibitors of DNA topoisomerase II, which could have implications in cancer therapy .
Anticancer Properties
Antimicrobial Activity
Anti-inflammatory Effects
Antiparasitic Applications
Cardiovascular and Antihypertensive Effects
Potential as a DNA Topoisomerase II Inhibitor
Mechanism of Action
Target of Action
Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate is a complex compound with potential pharmaceutical applications . .
Biochemical Pathways
It’s important to note that pyrimidine derivatives have been studied for their potential neuroprotective and anti-inflammatory properties .
Pharmacokinetics
The compound is slightly soluble in water , which may influence its bioavailability and pharmacokinetics.
Result of Action
Related compounds have shown promising neuroprotective and anti-inflammatory properties .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate, it is recommended to store in a cool, dry, ventilated place . The compound’s stability and efficacy could be affected by factors such as temperature, humidity, and light exposure.
Safety and Hazards
properties
IUPAC Name |
ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O3/c1-3-14-7(12)5-4-10-8(9)11-6(5)13-2/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SITLDRDUSPWTPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1OC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40727380 | |
Record name | Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40727380 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate | |
CAS RN |
253687-16-0 | |
Record name | Ethyl 2-chloro-4-methoxypyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40727380 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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